Cas no 1798408-75-9 ((E)-1-(8-azabicyclo[3.2.1]oct-3-en-8-yl)-3-(2-chlorophenyl)prop-2-en-1-one)

• Product Name: (E)-1-(8-azabicyclo[3.2.1]oct-3-en-8-yl)-3-(2-chlorophenyl)prop-2-en-1-one
• CAS No: 1798408-75-9
• MF: C₁₆H₁₆ClNO
• MW: 273.757343292236
• CID: 5373900
• Update Time: 2025-08-05

(E)-1-(8-azabicyclo[3.2.1]oct-3-en-8-yl)-3-(2-chlorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-(8-azabicyclo[3.2.1]oct-3-en-8-yl)-3-(2-chlorophenyl)prop-2-en-1-one

• Inchi： 1S/C16H16ClNO/c17-15-7-2-1-4-12(15)8-11-16(19)18-13-5-3-6-14(18)10-9-13/h1-5,7-8,11,13-14H,6,9-10H2/b11-8+
• InChI Key： BWLGOBRBTRGCRB-DHZHZOJOSA-N
• SMILES： C(N1C2CCC1CC=C2)(=O)/C=C/C1=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (E)-1-(8-azabicyclo[3.2.1]oct-3-en-8-yl)-3-(2-chlorophenyl)prop-2-en-1-one

Chemical Profile of (E)-1-(8-azabicyclo[3.2.1]oct-3-en-8-yl)-3-(2-chlorophenyl)prop-2-en-1-one (CAS No. 1798408-75-9)

(E)-1-(8-azabicyclo[3.2.1]oct-3-en-8-yl)-3-(2-chlorophenyl)prop-2-en-1-one is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1798408-75-9, belongs to a class of molecules that incorporate a bicyclic azaborane core with an appended phenyl group, making it a candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of this compound is characterized by a fused bicyclic system, specifically an 8-azabicyclo[3.2.1]oct-3-en moiety, which is a nitrogen-containing heterocycle with a high degree of strain and reactivity. This strained framework is often exploited in medicinal chemistry to influence the electronic and steric properties of the molecule, potentially enhancing its binding affinity to biological targets. The presence of a double bond in the propenone group further contributes to the compound's reactivity and conformational flexibility.

The appendage of a 2-chlorophenyl group at the third position of the propenone moiety introduces additional electronic and steric effects that can modulate the compound's interactions with biological systems. Chlorophenyl groups are well-known for their ability to enhance lipophilicity and metabolic stability, making them popular in the design of pharmacologically active molecules. The combination of these structural elements suggests that this compound may exhibit a range of biological activities, including potential applications as an intermediate in the synthesis of more complex drug candidates.

In recent years, there has been growing interest in exploring the pharmacological potential of nitrogen-containing heterocycles, particularly those with strained ring systems. The 8-azabicyclo[3.2.1]oct-3-en scaffold, while less common than other heterocycles such as pyridines or piperidines, has shown promise in several preclinical studies due to its ability to adopt multiple conformations and interact with biological targets in unique ways. Researchers have been particularly interested in its potential as a scaffold for developing small-molecule inhibitors targeting enzymes involved in cancer metabolism and inflammation.

The incorporation of a 2-chlorophenyl group into this molecule adds another layer of complexity and functionality. Chlorine atoms are known to be valuable pharmacophores due to their ability to influence both electronic distribution and metabolic pathways. In particular, chlorophenyl groups have been widely used in the development of antipsychotic, antidepressant, and anti-inflammatory drugs, where they contribute to improved binding affinity and selectivity.

The synthesis of such complex molecules often presents significant challenges due to the inherent strain within the bicyclic system and the need for precise functionalization at multiple positions. However, advances in synthetic methodologies have made it increasingly feasible to construct these molecules with high fidelity. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled chemists to streamline synthetic routes and improve yields, making it more practical to explore the pharmacological potential of compounds like this one.

Evidence from recent studies suggests that derivatives of this class of compounds may exhibit inhibitory activity against various enzymes implicated in disease pathways. For instance, preliminary data indicate that certain analogs may interfere with key metabolic enzymes involved in cancer cell proliferation and survival. Additionally, the strained bicyclic core has been shown to enhance binding interactions with protein targets, potentially leading to higher efficacy compared to less constrained analogs.

The< strong>E-configuration of the propenone group is particularly noteworthy as it can influence both electronic properties and steric interactions with biological targets. The trans-isomer typically exhibits greater lipophilicity compared to its cis-counterpart, which can be advantageous for membrane permeability and target binding affinity. This configuration also allows for optimal spatial orientation of substituents attached to the propenone moiety, which may further enhance biological activity.

The< strong>8-azabicyclo[3.2.1]oct-3-en scaffold itself is relatively rare but has shown promise in several contexts due to its unique conformational flexibility and ability to engage with biological targets in ways that simpler heterocycles cannot. This structural motif has been explored as a scaffold for developing novel therapeutics targeting neurological disorders, infectious diseases, and metabolic conditions.

The< strong>2-chlorophenyl substituent not only contributes to lipophilicity but also introduces potential sites for metabolic transformation through enzymatic pathways such as cytochrome P450-mediated oxidation or glucuronidation. These metabolic pathways can influence both the bioavailability and duration of action of a drug candidate; thus understanding how these modifications affect metabolic stability is crucial for optimizing therapeutic efficacy.

In conclusion,< strong>(E)-1-(8-azabicyclo[3.2.1]oct-3-en-8-yl)-3-(2-chlorophenyl)prop-2-en-1-one (CAS No.< strong>1798408-75-9) represents an intriguing molecule with significant potential for further exploration in pharmaceutical research.< Its unique structural features—combining an< strong>8-azabicyclo[3.2. 1]oct -3 -en en > scaffold with an appended< strong> 2-chlorophenyl phenyl > group—make it a promising candidate for developing novel therapeutics targeting various disease states.< While much remains unknown about its full pharmacological profile,< recent studies suggest that derivatives like this one may exhibit meaningful biological activity< making it worthy of further investigation both academically< professionally.